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Compound of Interest

Compound Name:
Phenol, 2-[[(4-

fluorophenyl)imino]methyl]-

CAS No.: 252573-77-6

Cat. No.: B1145055

Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of the Schiff base, Phenol, 2-[[(4-fluorophenyl)imino]methyl]-.
This document is intended for researchers, scientists, and professionals in the field of drug

development and materials science, offering in-depth insights into its characterization and

utility.

Introduction
Phenol, 2-[[(4-fluorophenyl)imino]methyl]-, also known as N-salicylidene-4-fluoroaniline, is a

Schiff base derived from the condensation of salicylaldehyde and 4-fluoroaniline. Schiff bases

constitute a significant class of organic compounds characterized by the presence of an

azomethine (-C=N-) group. These compounds are of great interest due to their versatile

applications in medicinal chemistry, coordination chemistry, and materials science. The

incorporation of a fluorine atom into the phenyl ring of this particular Schiff base is of notable

importance as fluorine substitution can significantly modulate the electronic, lipophilic, and

metabolic properties of a molecule, often enhancing its biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1145055#bc-rfq
https://www.benchchem.com/product/b1145055/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-phenol-2-4-fluorophenyl-imino-methyl
https://www.benchchem.com/product/b1145055/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-phenol-2-4-fluorophenyl-imino-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide will delve into the fundamental chemical properties, provide a detailed synthesis

protocol, and explore the spectral characteristics and potential therapeutic applications of this

compound.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Phenol, 2-[[(4-
fluorophenyl)imino]methyl]- is essential for its handling, formulation, and application in

various research and development endeavors.

Property Value Source

CAS Number 3382-62-5 N/A

Molecular Formula C₁₃H₁₀FNO N/A

Molecular Weight 215.23 g/mol N/A

Appearance
Off-white to pale yellow

crystalline solid
N/A

Melting Point 82.0 to 86.0 °C [1]

Solubility

Soluble in most organic

solvents such as ethanol,

methanol, and chloroform.

[2]

Synthesis and Mechanism
The synthesis of Phenol, 2-[[(4-fluorophenyl)imino]methyl]- is a classic example of Schiff

base formation, proceeding through a nucleophilic addition-elimination reaction.

Reaction Scheme
The overall reaction involves the condensation of salicylaldehyde with 4-fluoroaniline, typically

under reflux in an alcoholic solvent.

Caption: Synthesis of Phenol, 2-[[(4-fluorophenyl)imino]methyl]-.
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Detailed Experimental Protocol
Reactant Preparation: In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) in

absolute ethanol.

Addition of Amine: To this solution, add 4-fluoroaniline (1 equivalent) dropwise while stirring.

Reaction Condition: The reaction mixture is then refluxed for a period of 2-4 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Product Isolation: Upon completion, the reaction mixture is cooled to room temperature. The

precipitated solid product is collected by filtration.

Purification: The crude product is washed with cold ethanol and then recrystallized from a

suitable solvent like ethanol to afford the pure Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
as a crystalline solid.

The choice of an alcoholic solvent is crucial as it effectively dissolves the reactants and

facilitates the removal of the water molecule formed during the reaction, driving the equilibrium

towards the product side.

Spectral Characterization
The structural elucidation of Phenol, 2-[[(4-fluorophenyl)imino]methyl]- is accomplished

through a combination of spectroscopic techniques.

¹H NMR Spectroscopy
While a specific spectrum for the title compound is not readily available in the cited literature,

the ¹H NMR spectrum of a closely related analogue, (E)-5-(diethylamino)-2-(((4-

fluorophenyl)imino)methyl)phenol, provides valuable insights.[1] The key expected signals for

Phenol, 2-[[(4-fluorophenyl)imino]methyl]- would be:

-OH Proton: A singlet in the downfield region (around 13 ppm), indicative of a strong

intramolecular hydrogen bond with the imine nitrogen.

-CH=N- Proton: A singlet typically observed between 8.0 and 9.0 ppm.
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Aromatic Protons: A series of multiplets in the range of 6.5 to 8.0 ppm corresponding to the

protons on both the salicylaldehyde and 4-fluoroaniline rings.

Infrared (IR) Spectroscopy
The IR spectrum is instrumental in confirming the formation of the Schiff base by identifying the

characteristic vibrational frequencies of its functional groups.

Wavenumber (cm⁻¹) Assignment

~3400 (broad) O-H stretching vibration of the phenolic group

~3050 Aromatic C-H stretching

~1620
C=N (azomethine) stretching, confirming Schiff

base formation

~1280 C-O (phenolic) stretching

~1230 C-F stretching

The appearance of a strong band around 1620 cm⁻¹ for the C=N stretch and the absence of

the characteristic C=O stretching band of the starting salicylaldehyde are definitive indicators of

a successful reaction.

Mass Spectrometry
Mass spectrometry would confirm the molecular weight of the compound. The molecular ion

peak (M⁺) would be expected at m/z 215, corresponding to the molecular weight of

C₁₃H₁₀FNO.

Potential Applications in Drug Development
Schiff bases derived from salicylaldehyde are a well-established class of compounds with a

wide array of biological activities. The introduction of a fluorine atom can further enhance these

properties.

Antimicrobial Activity
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Numerous studies have demonstrated the antibacterial and antifungal properties of

salicylaldehyde-derived Schiff bases.[3][4] The imine group is considered crucial for this

activity. The mechanism is believed to involve the chelation of metal ions essential for microbial

growth or the interaction with cellular components like enzymes and DNA. While specific data

for the title compound is limited, related compounds have shown significant activity against

various pathogens. For instance, some salicylaldimine derivatives have exhibited promising

minimum inhibitory concentrations (MIC) against pathogenic bacteria.[5][6]

Anticancer Activity
The anticancer potential of salicylaldehyde-based Schiff bases and their metal complexes has

been extensively investigated.[7][8] These compounds can induce apoptosis in cancer cells

through various mechanisms, including DNA binding and cleavage, and inhibition of key

enzymes like topoisomerase. The planar structure of the Schiff base allows for intercalation

between DNA base pairs. The half-maximal inhibitory concentrations (IC₅₀) for some zinc

salicylaldimine complexes against MCF-7 breast cancer cells have been reported in the range

of 22.18–70.05 μM.[7]

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
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Caption: Potential applications of Phenol, 2-[[(4-fluorophenyl)imino]methyl]-.
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The phenolic hydroxyl group and the imine nitrogen atom make Phenol, 2-[[(4-
fluorophenyl)imino]methyl]- an excellent chelating ligand for various metal ions. The

resulting metal complexes can exhibit enhanced biological activity compared to the free ligand

and have potential applications in catalysis and as chemical sensors.

Conclusion
Phenol, 2-[[(4-fluorophenyl)imino]methyl]- is a versatile Schiff base with a straightforward

synthesis and a range of promising physicochemical and potential biological properties. Its

structural features, particularly the presence of the azomethine group and the fluorine

substituent, make it a valuable scaffold for the development of new therapeutic agents and

functional materials. Further in-depth studies are warranted to fully elucidate its biological

mechanism of action and to explore its full potential in various scientific and industrial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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